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Compound of Interest

Compound Name: 8,10-Dioxoundecanoic acid

Cat. No.: B15374901 Get Quote

Disclaimer: The following technical guide details the proposed synthesis and predicted

characterization of 8,10-Dioxoundecanoic acid. As of the writing of this document, specific

literature detailing the synthesis, characterization, and biological activity of this compound is

not readily available. Therefore, the information presented herein is based on established

principles of organic chemistry and spectroscopic data from analogous compounds. This guide

is intended for researchers, scientists, and drug development professionals as a theoretical

framework for the potential preparation and analysis of 8,10-Dioxoundecanoic acid.

Introduction
8,10-Dioxoundecanoic acid is a dicarboxylic acid containing two ketone functionalities. The

presence of both acidic and carbonyl groups suggests potential for diverse chemical reactivity

and biological activity. Dicarboxylic acids are known to play various roles in metabolism, while

diketones are important intermediates in organic synthesis and can exhibit biological effects.

This guide outlines a plausible synthetic route to 8,10-Dioxoundecanoic acid and provides

predicted characterization data to aid in its identification.

Proposed Synthesis of 8,10-Dioxoundecanoic Acid
A hypothetical multi-step synthesis of 8,10-Dioxoundecanoic acid is proposed, starting from

the readily available 10-undecenoic acid. The synthetic strategy involves the introduction of the

two ketone functionalities at the 8 and 10 positions through a series of selective oxidation

reactions.
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Synthesis of 8,10-Dioxoundecanoic Acid

10-Undecenoic acid Epoxidation
m-CPBA

10,11-Epoxyundecanoic acid Acid-catalyzed
ring opening

H3O+
10,11-Dihydroxyundecanoic acid Selective Oxidation

(secondary alcohol)

e.g., PCC
10-Hydroxy-11-oxoundecanoic acid Oxidation

(primary alcohol)

e.g., Jones reagent
8,10-Dioxoundecanoic acid
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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